(3Z)-3-[(3,4-dichlorophenyl)methoxyimino]-N-(1-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propanamide

• IUPAC Name: (3Z)-3-[(3,4-dichlorophenyl)methoxyimino]-N-(1-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propanamide
• InChI: InChI=1S/C14H15Cl2N5O2S/c1-21-14(24-2)19-13(20-21)18-12(22)5-6-17-23-8-9-3-4-10(15)11(16)7-9/h3-4,6-7H,5,8H2,1-2H3,(H,18,20,22)/b17-6-
• InChI Key: BDWJXABKHMSEKP-FMQZQXMHSA-N
• Canonical SMILES: CN1C(=NC(=N1)NC(=O)CC=NOCC2=CC(=C(C=C2)Cl)Cl)SC
• Isomeric SMILES: CN1C(=NC(=N1)NC(=O)C/C=N\OCC2=CC(=C(C=C2)Cl)Cl)SC
• Molecular Formula: C14H15Cl2N5O2S
• Molecular Weight: 388.3 g/mol

Description

(3Z)-3-[(3,4-dichlorophenyl)methoxyimino]-N-(1-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propanamide is a useful research compound. Its molecular formula is C14H15Cl2N5O2S and its molecular weight is 388.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3Z)-3-[(3,4-dichlorophenyl)methoxyimino]-N-(1-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z)-3-[(3,4-dichlorophenyl)methoxyimino]-N-(1-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Herbicidal Activities

• Herbicidal Activity : One application in scientific research is as a herbicide. Compounds related to (3Z)-3-[(3,4-dichlorophenyl)methoxyimino]-N-(1-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propanamide have been synthesized and shown to exhibit significant herbicidal activities. These compounds act as inhibitors of protoporphyrinogen oxidase (Protox), a crucial enzyme in plant metabolism, making them effective post-emergent herbicides for controlling broadleaf weeds in crops like rice (Luo et al., 2008).

Antimicrobial and Antifungal Properties

• Antimicrobial Activity : Several derivatives of this compound have shown promising antimicrobial activities. These include the inhibition of enzymes like lipase and α-glucosidase, making them potentially effective against various bacterial and fungal strains (Bekircan et al., 2015). Another study found that related compounds exhibited significant antibacterial and antifungal activities, potentially reaching the level of standard agents like Ampicilline and Flucanazole (Helal et al., 2013).

Potential in Cancer Treatment

• Anticancer Activity : Some derivatives have been explored for their potential in cancer treatment. These compounds have demonstrated cytotoxic activities against certain cancer cell lines, indicating their potential as therapeutic agents in oncology (Dawbaa et al., 2021).

Synthesis and Structural Characterization

• Synthetic and Structural Studies : Scientific research also involves the synthesis and structural characterization of these compounds. Studies have been conducted on the efficient synthesis methods, crystal structures, and the physical and chemical properties of various related compounds (Shuang-hu, 2014).